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Compound of Interest

Compound Name: Ethyl 2-amino-3-methylbenzoate

Cat. No.: B1342653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

pricing of Ethyl 2-amino-3-methylbenzoate, a key building block in pharmaceutical and

chemical synthesis. Furthermore, it outlines a detailed, representative experimental protocol for

its synthesis via Fischer esterification, accompanied by a procedural workflow diagram.

Commercial Suppliers and Pricing
Ethyl 2-amino-3-methylbenzoate (CAS No: 64818-79-7) is available from a variety of

chemical suppliers. The purity of the commercially available compound is typically around 95%.

Pricing can vary based on the supplier, quantity, and purity. Below is a summary of publicly

available information from select suppliers. Please note that for some suppliers, pricing is

available only upon request.
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Supplier Purity
Available
Quantities

Price (USD) Notes

Amerigo

Scientific
95% Inquire Inquire

For Research

Use Only.[1]

Apollo Scientific 95%
250mg, 500mg,

1g, 5g

£38.00 (250mg),

£48.00 (500mg),

£58.00 (1g),

£172.00 (5g)

In stock in the

UK, 1-week lead

time for US

stock.[2]

AOBChem 95%
1g, 5g, 10g, 25g,

100g

$94.00 (1g),

$341.00 (5g),

$579.00 (10g),

$1,139.00 (25g),

$3,601.00 (100g)

Backordered,

with a 7-10 day

delivery time

from China

stock.[3]

Synthetic Protocol: Fischer Esterification of 2-
amino-3-methylbenzoic Acid
The synthesis of Ethyl 2-amino-3-methylbenzoate is most commonly achieved through the

Fischer esterification of 2-amino-3-methylbenzoic acid in the presence of an acid catalyst and

excess ethanol. This section provides a detailed, representative experimental protocol for this

transformation.

Materials and Equipment
2-amino-3-methylbenzoic acid

Absolute Ethanol (EtOH)

Concentrated Sulfuric Acid (H₂SO₄)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)
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Round-bottom flask

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Thin Layer Chromatography (TLC) apparatus

Standard laboratory glassware

Experimental Procedure
Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-

amino-3-methylbenzoic acid.

Addition of Reagents: Add an excess of absolute ethanol to the flask. A common molar ratio

is 1:10 to 1:20 of the carboxylic acid to ethanol to drive the equilibrium towards the product.

Catalyst Addition: While stirring the mixture, carefully and slowly add a catalytic amount of

concentrated sulfuric acid (typically 3-5 mol% relative to the carboxylic acid). The addition

should be done in a fume hood and with appropriate personal protective equipment.

Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux using a

heating mantle. The reaction is typically monitored by Thin Layer Chromatography (TLC)

until the starting material is consumed. This can take several hours.

Work-up:

Once the reaction is complete, allow the mixture to cool to room temperature.

Carefully neutralize the excess acid by slowly adding a saturated solution of sodium

bicarbonate. Be cautious as this will generate carbon dioxide gas.
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Transfer the mixture to a separatory funnel.

Extract the aqueous layer with a suitable organic solvent such as ethyl acetate or

dichloromethane.

Combine the organic layers and wash them with brine.

Drying and Solvent Removal:

Dry the combined organic extracts over anhydrous sodium sulfate or magnesium sulfate.

Filter off the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

Ethyl 2-amino-3-methylbenzoate.

Purification: The crude product can be further purified by column chromatography on silica

gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the

final, pure product.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Ethyl 2-amino-3-
methylbenzoate via Fischer esterification.

Reaction

Work-up Purification Final Product

2-amino-3-methylbenzoic acid

Reflux
Mix

Ethanol (excess)
H₂SO₄ (catalyst)

Neutralize with NaHCO₃
Cool Extract with Organic Solvent Wash with Brine Dry over Na₂SO₄ Solvent Removal Column Chromatography / Recrystallization Ethyl 2-amino-3-methylbenzoate

Click to download full resolution via product page
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Caption: Synthesis workflow for Ethyl 2-amino-3-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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